Cas no 151890-10-7 (3,5-Diisothiocyanatobenzoic Acid)

3,5-Diisothiocyanatobenzoic Acid is a bifunctional crosslinking reagent commonly used in biochemical and bioconjugation applications. Its structure features two isothiocyanate groups, which react selectively with primary amines to form stable thiourea linkages, enabling efficient protein or peptide labeling. The benzoic acid moiety enhances solubility in aqueous buffers, facilitating reactions under mild conditions. This compound is particularly valued for its high reactivity and versatility in modifying biomolecules, such as antibodies or enzymes, for immunoassays, affinity labeling, or diagnostic applications. Its symmetrical design ensures uniform crosslinking, making it a reliable choice for researchers requiring precise and controlled conjugation.
3,5-Diisothiocyanatobenzoic Acid structure
151890-10-7 structure
Product Name:3,5-Diisothiocyanatobenzoic Acid
CAS No:151890-10-7
MF:C9H4N2O2S2
MW:236.270258903503
MDL:MFCD00060701
CID:99399
PubChem ID:616841
Update Time:2025-10-30

3,5-Diisothiocyanatobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-diisothiocyanato-
    • 3,5-Diisothiocyanatobenzoic acid
    • TRIMELLITIC ANHYDRIDE
    • 3,5-Diisothiocyatobenzoic acid
    • Benzoic acid, 3,5-diisothiocyanato- (9CI)
    • SCHEMBL3401089
    • MFCD00060701
    • J-008862
    • FT-0643478
    • DTXSID30346983
    • AKOS015853954
    • 151890-10-7
    • 3,5-Diisothiocyanatobenzoic Acid
    • MDL: MFCD00060701
    • Inchi: 1S/C9H4N2O2S2/c12-9(13)6-1-7(10-4-14)3-8(2-6)11-5-15/h1-3H,(H,12,13)
    • InChI Key: FYIAGFHYULXJLE-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=C(C=C(C(=O)O)C=1)N=C=S

Computed Properties

  • Exact Mass: 235.97100
  • Monoisotopic Mass: 235.97141972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.38
  • Melting Point: 150-152°C
  • Boiling Point: 511.9°Cat760mmHg
  • Flash Point: 263.4°C
  • Refractive Index: 1.674
  • PSA: 126.20000
  • LogP: 2.85340

3,5-Diisothiocyanatobenzoic Acid Security Information

  • HazardClass:IRRITANT-HARMFUL

3,5-Diisothiocyanatobenzoic Acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 3,5-Diisothiocyanatobenzoic Acid

Comprehensive Overview of 3,5-Diisothiocyanatobenzoic Acid (CAS No. 151890-10-7): Properties, Applications, and Research Insights

3,5-Diisothiocyanatobenzoic Acid (CAS No. 151890-10-7) is a specialized organic compound that has garnered significant attention in chemical research and industrial applications due to its unique molecular structure and reactivity. This benzoic acid derivative features two isothiocyanate functional groups positioned at the 3 and 5 locations on the benzene ring, making it a versatile intermediate for synthesizing more complex molecules. Researchers and manufacturers value this compound for its role in cross-linking reactions, bioconjugation, and as a building block in pharmaceutical development.

The growing interest in 3,5-Diisothiocyanatobenzoic Acid aligns with current trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound's potential in catalysis and material science has become a hot topic. Online searches frequently include queries like "how to synthesize 3,5-Diisothiocyanatobenzoic Acid" or "applications of isothiocyanate derivatives," reflecting its relevance in both academic and industrial settings. Its high purity and stability under controlled conditions further enhance its appeal for precision-driven applications.

From a structural perspective, the isothiocyanate groups in 3,5-Diisothiocyanatobenzoic Acid (CAS No. 151890-10-7) enable selective reactions with nucleophiles such as amines and thiols. This property is exploited in protein labeling and polymer modification, where controlled functionalization is critical. Recent studies highlight its utility in designing fluorescent probes for bioimaging, addressing the rising demand for non-invasive diagnostic tools. The compound's solubility in polar solvents and compatibility with aqueous systems also make it suitable for biomedical research.

In the context of drug discovery, 3,5-Diisothiocyanatobenzoic Acid serves as a key intermediate for constructing heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. Its role in combinatorial chemistry libraries is another area of exploration, particularly for targeting enzyme inhibitors and receptor modulators. Searches related to "isothiocyanate-based drug design" or "CAS 151890-10-7 supplier" underscore its commercial and scientific importance. Manufacturers often emphasize batch-to-batch consistency and regulatory compliance to meet the stringent requirements of pharmaceutical-grade chemicals.

Beyond life sciences, 3,5-Diisothiocyanatobenzoic Acid finds applications in advanced materials, such as self-healing polymers and nanocomposites. Its ability to form covalent bonds with other materials enhances mechanical properties and durability, aligning with innovations in smart coatings and wearable technology. Environmental scientists also investigate its derivatives for heavy metal chelation, contributing to water purification technologies. These interdisciplinary applications position the compound as a multifunctional reagent in modern chemistry.

Quality control and handling of 3,5-Diisothiocyanatobenzoic Acid (CAS No. 151890-10-7) require adherence to Good Laboratory Practices (GLP) and proper storage conditions to prevent degradation. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify purity, addressing common user concerns about "how to test isothiocyanate purity." Suppliers often provide technical data sheets and safety guidelines to ensure responsible usage across laboratories and production facilities.

In summary, 3,5-Diisothiocyanatobenzoic Acid represents a critical tool in both research and industrial chemistry, bridging gaps between organic synthesis, biotechnology, and material engineering. Its adaptability to emerging fields like precision medicine and sustainable manufacturing ensures continued relevance. For researchers seeking reliable data, peer-reviewed journals and chemical databases remain primary sources for physicochemical properties and synthetic protocols related to this compound.

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